Cas no 1135299-23-8 (Ethyl 2-chlorothieno[3,2-d]pyrimidine-4-carboxylate)

• Product Name: Ethyl 2-chlorothieno[3,2-d]pyrimidine-4-carboxylate
• CAS No: 1135299-23-8
• MF: C₉H₇ClN₂O₂S
• MW: 242.6821
• MDL: MFCD17214222
• CID: 3166699
• PubChem ID: 59590526
• Update Time: 2024-11-04

Ethyl 2-chlorothieno[3,2-d]pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-chlorothieno[3,2-d]pyrimidine-4-carboxylate
• ethyl 2-chloro-thieno[3,2-d]pyrimidine-4-carboxylate
• SB13731
• Thieno[3,2-d]pyrimidine-4-carboxylic acid, 2-chloro-, ethyl ester
• E76748
• ethyl2-chlorothieno[3,2-d]pyrimidine-4-carboxylate
• SCHEMBL3661138
• CS-0151804
• BS-51506
• DB-157476
• 1135299-23-8
• Ethyl 2-chlorothieno[3,2-d]pyrimidine-4-carboxylate

• MDL： MFCD17214222
• Inchi： 1S/C9H7ClN2O2S/c1-2-14-8(13)6-7-5(3-4-15-7)11-9(10)12-6/h3-4H,2H2,1H3
• InChI Key： CBZDCLKMFFKYCC-UHFFFAOYSA-N
• SMILES： C1(=NC(C(OCC)=O)=C2SC=CC2=N1)Cl

Computed Properties

• Exact Mass: 241.9916763 g/mol
• Monoisotopic Mass: 241.9916763 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.3
• Molecular Weight: 242.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines